Cas no 2228176-19-8 (tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate
• CAS No: 2228176-19-8
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.400482654572
• CID: 6233420
• PubChem ID: 165663706
• Update Time: 2025-10-29

tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(2-methanesulfonylphenyl)ethyl]carbamate
• EN300-1899935
• 2228176-19-8

• Inchi： 1S/C14H22N2O4S/c1-14(2,3)20-13(17)16-11(9-15)10-7-5-6-8-12(10)21(4,18)19/h5-8,11H,9,15H2,1-4H3,(H,16,17)
• InChI Key： RUCWTJMANSVOMV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C(CN)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 314.13002836g/mol
• Monoisotopic Mass: 314.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate

tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate, identified by the CAS number 2228176-19-8, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries, including pharmaceuticals and agrochemicals. Recent studies have highlighted its role in the development of novel bioactive agents, making it a subject of interest for researchers worldwide.

The molecular structure of tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate is characterized by a complex arrangement of functional groups. The presence of the tert-butyl group, an amino group, and a methanesulfonylphenyl moiety contributes to its versatile chemical reactivity. These groups not only influence the compound's physical properties but also play a crucial role in its biological activity. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, particularly in the development of enzyme inhibitors and other bioactive compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize its production. These methods not only enhance yield but also improve the purity of the compound, making it more suitable for large-scale applications. The use of green chemistry principles in these processes has further underscored its potential as an environmentally friendly alternative to traditional synthetic routes.

In terms of biological activity, tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate has shown promising results in vitro studies. Its ability to inhibit key enzymes involved in cellular signaling pathways has made it a candidate for drug development. For instance, studies have demonstrated its potential as an inhibitor of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. Furthermore, its methanesulfonylphenyl group has been found to exhibit antioxidant properties, suggesting its role in combating oxidative stress-related conditions.

The application of tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate extends beyond pharmaceuticals. Its unique chemical properties make it a valuable intermediate in the synthesis of agrochemicals, particularly herbicides and fungicides. Recent research has focused on its ability to enhance plant resistance to environmental stressors, such as drought and salinity, by modulating stress-responsive pathways. This dual functionality underscores its versatility as a chemical building block.

The commercial availability of tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate has facilitated its use in both academic and industrial settings. Its inclusion in chemical databases and online repositories has further promoted its accessibility to researchers globally. The compound's growing popularity is reflected in its increasing citations in scientific literature, with studies exploring its potential applications in areas such as materials science and nanotechnology.

In conclusion, tert-butyl N-2-amino-1-(2-methanesulfonylphenyl)ethylcarbamate, CAS number 2228176-19-8, stands out as a versatile and bioactive compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological applications, position it as a key molecule for future research and development.